Linchpin dienes: key building-blocks in the synthesis of polyenic frameworks
Organic & Biomolecular Chemistry Pub Date: 2015-03-11 DOI: 10.1039/C5OB00154D
Abstract
A myriad of biologically active products incorporates polyenic frameworks. Among the syntheses developed to access these moieties, metal-catalyzed cross-couplings emerged as reactions of choice especially due to their high stereoselectivity. Particularly, the use of bifunctionalized compounds (linchpin reagents) allows a fast, modular and efficient access to polyenic chains. In this review, we will focus on the preparation of bifunctionalized dienes and on their utilization in the synthesis of polyenes.
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